Cas no 2138025-30-4 (4-methyl-5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanethiol)

• Product Name: 4-methyl-5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanethiol
• CAS No: 2138025-30-4
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 5902008
• PubChem ID: 165481016
• Update Time: 2025-05-20

4-methyl-5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanethiol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanethiol
• [4-methyl-5-(2-methylcyclopropyl)-1,2-oxazol-3-yl]methanethiol
• EN300-1117285
• 2138025-30-4

• Inchi： 1S/C9H13NOS/c1-5-3-7(5)9-6(2)8(4-12)10-11-9/h5,7,12H,3-4H2,1-2H3
• InChI Key： WXRLSLPPUWXBTK-UHFFFAOYSA-N
• SMILES： SCC1C(C)=C(C2CC2C)ON=1

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 27Ų

Additional information on 4-methyl-5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanethiol

Introduction to 4-methyl-5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanethiol (CAS No. 2138025-30-4)

4-methyl-5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanethiol, with the CAS number 2138025-30-4, is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive chemical structure, which includes a thiol group and a substituted oxazole ring. The combination of these functional groups imparts unique chemical and biological properties that make it an intriguing candidate for further investigation.

The chemical structure of 4-methyl-5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanethiol consists of a 1,2-oxazole ring with a methyl and a 2-methylcyclopropyl substituent at the 4 and 5 positions, respectively. The thiol group attached to the methylene carbon provides the compound with reactivity and potential biological activity. The presence of the thiol group can facilitate various chemical reactions, such as thiol-disulfide exchange and Michael addition, which are crucial in many biological processes.

In the realm of medicinal chemistry, 4-methyl-5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanethiol has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an antioxidant and anti-inflammatory agent. The thiol group is known to possess antioxidant properties by scavenging free radicals and reducing oxidative stress. Additionally, the oxazole ring can contribute to the compound's stability and bioavailability, making it a suitable candidate for further optimization.

One of the key areas of research involving 4-methyl-5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanethiol is its potential role in treating neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by oxidative stress and inflammation. The antioxidant and anti-inflammatory properties of this compound make it a potential therapeutic agent for these conditions. Preclinical studies have shown that 4-methyl-5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanethiol can protect neuronal cells from oxidative damage and reduce inflammatory responses.

Beyond its potential therapeutic applications, 4-methyl-5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanethiol has also been studied for its use in chemical synthesis. The thiol group can serve as a nucleophile in various reactions, including S-Nucleophilic Substitution (S_N) reactions and thioether formation. These reactions are fundamental in organic synthesis and can be used to build complex molecules with diverse functionalities. The oxazole ring provides additional synthetic versatility by allowing for further functionalization through reactions such as electrophilic aromatic substitution.

In the context of drug discovery, the structural features of 4-methyl-5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanethiol make it an attractive scaffold for lead optimization. The ability to modify the substituents on the oxazole ring and the thiol group allows researchers to fine-tune the compound's pharmacological properties. For example, altering the substituents can enhance solubility, improve metabolic stability, or increase target specificity. These modifications are crucial for developing drug candidates with optimal therapeutic profiles.

The safety profile of 4-methyl-5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanethiol is another important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, further research is needed to fully understand its safety profile in humans. Clinical trials will be essential to evaluate its efficacy and safety in treating various diseases.

In conclusion, 4-methyl-5-(2-methylcyclopropyl)-1,2-oxazol-3-ylmethanethiol (CAS No. 2138025-30-4) is a promising compound with a unique chemical structure that offers significant potential in medicinal chemistry and pharmaceutical research. Its antioxidant and anti-inflammatory properties make it a valuable candidate for developing treatments for neurodegenerative diseases and other conditions characterized by oxidative stress and inflammation. Additionally, its synthetic versatility provides opportunities for further optimization and application in chemical synthesis. As research continues to advance, this compound may play a crucial role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.